Cas no 80574-27-2 (Quinoline, 1-acetyl-1,2,3,4-tetrahydro-6-(2-propenyl)-)

• Product name: Quinoline, 1-acetyl-1,2,3,4-tetrahydro-6-(2-propenyl)-
• CAS No: 80574-27-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 705401
• PubChem ID: 12735181

Quinoline, 1-acetyl-1,2,3,4-tetrahydro-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-acetyl-1,2,3,4-tetrahydro-6-(2-propenyl)-
• 1-(6-prop-2-enyl-3,4-dihydro-2H-quinolin-1-yl)ethanone
• DTXSID50508465
• 80574-27-2
• 1-[6-(Prop-2-en-1-yl)-3,4-dihydroquinolin-1(2H)-yl]ethan-1-one

• Inchi： InChI=1S/C14H17NO/c1-3-5-12-7-8-14-13(10-12)6-4-9-15(14)11(2)16/h3,7-8,10H,1,4-6,9H2,2H3
• InChI Key： QMNYLQWVYAMDQT-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCCC2=C1C=CC(=C2)CC=C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų